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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386

An In-depth Technical Guide to Butyl
Ethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Butyl Ethylcarbamate, focusing on its
chemical identity, properties, and synthesis. The information is intended for professionals in
research and development who require detailed technical data.

IUPAC Nomenclature and Synonyms

The formal IUPAC name for this compound is ethyl N-butylcarbamate[1]. It is also commonly
referred to as ethyl butylcarbamate[1].

A variety of synonyms are used in literature and commercial listings, which include[1]:

N-Butylurethane
Butylurethane
Butylcarbamic acid, ethyl ester

Ethyl-N,N-butylcarbamate
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e N-Butyl-O-ethylurethane

» NSC 454

e BUR

Physicochemical Properties

The key physicochemical properties of ethyl N-butylcarbamate are summarized in the table

below for easy reference and comparison.

Property Value Source
Molecular Formula C7H1sNO:2 [1]
Molecular Weight 145.20 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Odor Special and spicy [2]
Density ~0.901 g/cm3 [2]
Melting Point ~-28°C [2]
Boiling Point ~208-212 °C [2]
Soluble in alcohol, ether, and
Solubility ketone solvents; almost [2]
insoluble in water.
XLogP3 1.6 [1]

Synthesis of Ethyl N-butylcarbamate

A general experimental protocol for the synthesis of ethyl N-butylcarbamate involves the

reaction of ethyl formate with butylamine[2].

General Experimental Protocol:

o Reaction Setup: In a suitable reaction vessel, ethyl formate and butylamine are mixed.
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¢ Heating: The reaction mixture is heated under appropriate temperature and pressure to
facilitate the reaction.

« Purification: Following the reaction, the crude product is purified by distillation to yield ethyl
N-butylcarbamate[2].

The following diagram illustrates the general workflow for the synthesis of ethyl N-
butylcarbamate.

General Synthesis Workflow for Ethyl N-butylcarbamate
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Caption: General Synthesis Workflow for Ethyl N-butylcarbamate.

Biological Activity and Applications
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Carbamates as a chemical class are known to possess a wide range of biological activities and
are used in various applications, including pharmaceuticals and agrochemicals. They are
recognized as important intermediates in the synthesis of biologically potent compounds such
as enzyme inhibitors, anticancer agents, and antimicrobials. The specific biological activities
and signaling pathways of ethyl N-butylcarbamate are not extensively documented in publicly
available literature. However, it is used as an intermediate in organic synthesis and may find
application as a preservative and sunscreen in some cosmetics, as well as in the preparation of
certain pesticides and herbicides[2]. Short-chain fatty acids, which are structurally different but
also short-chain carbon compounds, have been shown to influence skeletal muscle
homeostasis, but this is a broad area of research and not directly applicable to the carbamate
structure without further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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